Cas no 946573-41-7 (Cefdinir Lactone)

Cefdinir Lactone structure
Cefdinir Lactone structure
Product Name:Cefdinir Lactone
CAS No:946573-41-7
MF:C14H13N5O5S2
MW:395.413519620895
CID:827218
Update Time:2023-09-21

Cefdinir Lactone Chemical and Physical Properties

Names and Identifiers

    • Cefdinir Lactone
    • Cefdinir Lactone Discontinued
    • CEFDINIR IMPURITY E (REFERENCE GRADE)
    • (αZ)-2-Amino-α-(hydroxyimino)-N-[(5aR,6R)-1,4,5a,6-tetrahydro-3-methyl-1,7-dioxo-3H,7H-azeto[2,1-b]furo[3,4-d][1,3]thiazin-6-yl]-4-thiazoleacetamide (ACI)
    • Cefdinir CP impurity M
    • Inchi: 1S/C14H13N5O5S2/c1-4-5-2-25-12-8(11(21)19(12)9(5)13(22)24-4)17-10(20)7(18-23)6-3-26-14(15)16-6/h3-4,8,12,23H,2H2,1H3,(H2,15,16)(H,17,20)/b18-7-/t4?,8-,12-/m1/s1
    • InChI Key: UEHIFMGCXPDQOP-CXMNRGBSSA-N
    • SMILES: O=C1[C@@H](NC(=O)/C(/C2N=C(N)SC=2)=N\O)[C@H]2SCC3C(C)OC(=O)C=3N12

Computed Properties

  • Exact Mass: 395.03600

Experimental Properties

  • PSA: 200.75000
  • LogP: 0.41290

Cefdinir Lactone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  40 h, 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 2.5 - 3
Reference
Preparation method of Cefdinir impurity M
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Production Method 2

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Water ;  30 min, 25 - 30 °C; 1 h, 35 - 40 °C; 40 °C → 10 °C; 15 h, 10 °C
Reference
Improved synthesis of Cefdinir and its polymorphic form, an antibacterial active pharmaceutical ingredient
Rao, Korrapati V. V. Prasada; Dandala, Ramesh; Sivakumaran, Meenakshisunderam S.; Rani, Ananta; Naidu, Andra, Synthetic Communications, 2007, 37(13), 2275-2283

Cefdinir Lactone Raw materials

Cefdinir Lactone Preparation Products

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